Cas no 2228326-20-1 (3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine)

• Product Name: 3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine
• CAS No: 2228326-20-1
• MF: C₁₀H₁₄FNO₂S
• MW: 231.287065029144
• CID: 6319483
• PubChem ID: 165637608
• Update Time: 2025-05-21

3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine
• 2228326-20-1
• EN300-2004855

• Inchi： 1S/C10H14FNO2S/c1-15(13,14)9-4-2-3-8(7-9)10(11)5-6-12/h2-4,7,10H,5-6,12H2,1H3
• InChI Key： NRYBOQOQLQOGHX-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CCN)F)(=O)=O

Computed Properties

• Exact Mass: 231.07292802g/mol
• Monoisotopic Mass: 231.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine

Comprehensive Overview of 3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine (CAS No. 2228326-20-1)

3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine is a specialized organic compound with a unique molecular structure that combines a fluorinated propan-1-amine backbone with a methanesulfonylphenyl moiety. This compound, identified by its CAS number 2228326-20-1, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both fluoro and methanesulfonyl groups enhances its reactivity and bioavailability, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine has surged, driven by their role in developing next-generation therapeutics. Researchers are particularly interested in its potential to modulate enzyme activity or receptor binding, which aligns with current trends in precision medicine and targeted drug delivery. The compound's structural versatility allows for modifications that can optimize pharmacokinetic properties, addressing common challenges such as metabolic stability and tissue penetration.

From a synthetic chemistry perspective, CAS 2228326-20-1 exemplifies the growing importance of sulfonyl-containing scaffolds in medicinal chemistry. These scaffolds are frequently explored for their ability to enhance molecular interactions with biological targets. The compound's amine functionality further expands its utility, enabling conjugation with other pharmacophores or labeling agents for diagnostic applications. This dual functionality positions it as a promising candidate for multi-target drug design, a hot topic in contemporary pharmaceutical research.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional solvents or reagents with higher ecological footprints, 3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine is often favored for its relatively lower environmental impact in controlled synthesis processes. This aligns with the broader industry shift toward green chemistry and sustainable practices, a recurring theme in academic and industrial discussions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity and consistency for research purposes. Its stability under various pH conditions and thermal profiles makes it suitable for diverse experimental setups, including high-throughput screening platforms. These attributes contribute to its popularity in drug discovery pipelines, where reproducibility and scalability are critical.

In summary, 3-fluoro-3-(3-methanesulfonylphenyl)propan-1-amine (CAS 2228326-20-1) represents a convergence of innovative chemical design and practical applicability. Its relevance to biomedical research, agrochemical development, and material science underscores its multidisciplinary appeal. As scientific inquiries into fluorinated sulfonamides and their derivatives continue to expand, this compound is poised to remain a focal point in cutting-edge research endeavors.